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Compound of Interest

Compound Name: ((m-Tolyloxy)methyl)oxirane

Cat. No.: B009498

Technical Support Center: ((m-
Tolyloxy)methyl)oxirane

This guide provides essential safety information, handling procedures, and troubleshooting
advice for researchers, scientists, and drug development professionals working with ((m-
Tolyloxy)methyl)oxirane (also known as cresyl glycidyl ether).

Frequently Asked Questions (FAQs)

Q1: What is ((m-Tolyloxy)methyl)oxirane and what are its primary hazards?

Al: ((m-Tolyloxy)methyl)oxirane is a colorless to light yellow liquid used as a reactive diluent
for epoxy resin systems.[1][2] Its primary hazards include causing skin irritation, causing an
allergic skin reaction (skin sensitization), and being suspected of causing genetic defects.[3] It
is also toxic to aquatic life with long-lasting effects.[3][4] The substance can also form explosive
peroxides and reacts with strong acids, bases, amines, and strong oxidants.[5]

Q2: What are the recommended storage conditions for this chemical?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[4][6] It should be
stored separately from incompatible materials such as strong oxidants, strong bases, strong
acids, and amines.[5] It is recommended to keep it in a cool, dark place (ideally <15°C) and
potentially under an inert gas as it can be air sensitive. Check for peroxides prior to distillation
and eliminate them if found.[5]
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Q3: What personal protective equipment (PPE) is required when handling ((m-
Tolyloxy)methyl)oxirane?

A3: Always handle this chemical in a well-ventilated area.[4] The following PPE is required:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., Nitrile or Neoprene) and
protective clothing to prevent skin contact.[4][6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH-approved respirator with an organic vapor cartridge.[4][7]

Q4: What should | do in case of accidental skin or eye contact?
A4:

» Skin Contact: Immediately take off contaminated clothing.[4] Wash the affected skin with
plenty of soap and water.[4][8][9] If skin irritation or a rash occurs, get medical attention.

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[7][9] Seek immediate medical
attention.[7][8]

Troubleshooting Guides

Issue 1: | notice a rash or skin irritation after my experiment.

o Cause: This may be due to direct skin contact with ((m-Tolyloxy)methyl)oxirane, which is a
known skin irritant and sensitizer.[1][10][11] Repeated or prolonged contact can cause
allergic contact dermatitis.[5][10]

e Immediate Action:
o Stop handling the chemical immediately.

o Wash the affected area thoroughly with soap and water.[8]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b009498?utm_src=pdf-body
https://www.benchchem.com/product/b009498?utm_src=pdf-body
https://www.echemi.com/sds/cresyl-glycidyl-ether-pd180630125324.html
https://www.echemi.com/sds/cresyl-glycidyl-ether-pd180630125324.html
https://www.echemi.com/sds/cresyl-glycidyl-ether-pd180630125324.html
https://images.thdstatic.com/catalog/pdfImages/7c/7c8ff2e2-5c9d-4b77-8d6b-cc66abb9a4e2.pdf
https://www.echemi.com/sds/cresyl-glycidyl-ether-pd180630125324.html
https://pubchem.ncbi.nlm.nih.gov/compound/16640
https://www.echemi.com/sds/cresyl-glycidyl-ether-pd180630125324.html
https://www.echemi.com/sds/cresyl-glycidyl-ether-pd180630125324.html
https://cameochemicals.noaa.gov/chris/CGE.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://pubchem.ncbi.nlm.nih.gov/compound/16640
https://www.cdc.gov/niosh/npg/firstaid.html
https://pubchem.ncbi.nlm.nih.gov/compound/16640
https://cameochemicals.noaa.gov/chris/CGE.pdf
https://www.benchchem.com/product/b009498?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/m-Cresyl-glycidyl-ether
https://www.jodrugs.com/toxicologies/1227-cresyl-glycidyl-ether.aspx
https://en.wikipedia.org/wiki/O-Cresyl_glycidyl_ether
https://www.inchem.org/documents/icsc/icsc/eics0135.htm
https://www.jodrugs.com/toxicologies/1227-cresyl-glycidyl-ether.aspx
https://cameochemicals.noaa.gov/chris/CGE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Remove any clothing that may have been contaminated.[8]

o Seek medical advice if irritation or a rash develops or persists.

¢ Prevention:

o Always wear the correct gloves (Nitrile or Neoprene) and ensure they are inspected before
use.[4][6]

o Wear a lab coat or other protective clothing to prevent contact.[4][5]
o Review your handling technique to minimize the risk of splashes or direct contact.
Issue 2: The chemical has changed color or appears cloudy.

o Cause: This could indicate contamination or degradation. As an epoxide, it can react with
various substances.[12] It can also oxidize in the air to form unstable peroxides, especially if
not stored properly.[5][12]

e Immediate Action:
o Do not use the chemical if you suspect its integrity is compromised.
o Check the expiration date and storage conditions.

o If peroxide formation is suspected (especially before distillation), the material must be
handled with extreme caution.[5] Contact your institution's Environmental Health and
Safety (EHS) office for guidance on testing for and removing peroxides.

e Prevention:

o Store the chemical in a tightly sealed container in a cool, dark place as recommended.[4]

[5]

o Store under an inert atmosphere if the supplier recommends it.

Quantitative Data Summary
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The physical, chemical, and toxicity properties of ((m-Tolyloxy)methyl)oxirane are
summarized below. Note that values can vary slightly between isomers (ortho-, meta-, para-).

Property Value Reference(s)

Molecular Formula C10H1202 [51[13]

Molecular Weight 164.20 g/mol [3][12]

Physical State Colorless to light yellow liquid [51[71[10]

Boiling Point ~259 °C (498 °F) at 760 mmHg  [7][8][12]

Specific Gravity 1.09 at 20 °C (Denser than 1EI2]
water)

Flash Point ~106-113 °C (223-235 °F) [5]

Water Solubility Insoluble / less than 1 mg/mL [71[12]

Acute Oral Toxicity (LD50) 5140 mg/kg (Rat) [10]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol describes a general procedure for safely preparing a stock solution of ((m-
Tolyloxy)methyl)oxirane.

e Pre-Experiment Checklist:

o

Confirm the fume hood is certified and functioning correctly.

o

Ensure an eyewash station and safety shower are accessible.

Gather all required PPE: safety goggles, lab coat, and nitrile/neoprene gloves.

[¢]

[¢]

Prepare a designated waste container for contaminated materials.

e Procedure:
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o Perform all handling and dilution steps inside a chemical fume hood.

o Measure the required volume of ((m-Tolyloxy)methyl)oxirane using a calibrated pipette
or syringe.

o Slowly add the chemical to the desired solvent in a suitable container (e.g., a volumetric
flask). Do not add solvent to the chemical.

o Mix the solution gently until fully dissolved.

o Seal the container tightly, label it clearly with the chemical name, concentration, date, and
hazard symbols.

e Post-Procedure Cleanup:

o Decontaminate the work surface with an appropriate solvent (e.g., alcohol) followed by
soap and water.[12]

o Dispose of all contaminated disposable materials (e.qg., pipette tips, wipes) in the
designated hazardous waste container.

o Wash hands thoroughly after removing gloves.

Visualized Workflows

Below are diagrams illustrating key safety procedures.
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Workflow for Handling a Small Liquid Spill
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i
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(Gloves, Goggles, Lab Coat)

Containment & Cleanup

Y

Contain spill with
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'

Apply absorbent paper or
inert absorbent (e.g., sand)

i

Collect absorbed material
using non-sparking tools

Decontaminatvon & Disposal
Decontaminate spill area
(Alcohol, then soap & water)

i

Seal waste in a vapor-tight
plastic bag

'

Dispose of as hazardous waste
according to local regulations

Click to download full resolution via product page

Caption: Workflow for handling a small liquid spill.
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First Aid Protocol for Exposure

Exposure Occurs

Eyes Inhalation

Eye (i;)ntact \ Inhalation

Immediately remove Rinse with water for
contaminated clothing at least 15 minutes

J ; \

Wash with soap and Remove contact lenses
plenty of water if possible

Skin Contact

Move person to fresh air

Keep victim warm and at rest

Get immediate
medical attention

Seek medical attention
if irritation or rash occurs

Get medical attention

Click to download full resolution via product page

Caption: Decision-making workflow for first aid after exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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